Cas no 898601-60-0 (2-bromo-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylbenzamide)

• Product Name: 2-bromo-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylbenzamide
• CAS No: 898601-60-0
• MF: C₂₀H₂₃BrN₂O₂
• MW: 403.3128
• CID: 5460281
• Update Time: 2025-05-20

2-bromo-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-[2-(4-methylphenyl)-2-morpholin-4-ylethyl]benzamide
• Benzamide, 2-bromo-N-[2-(4-methylphenyl)-2-(4-morpholinyl)ethyl]-
• 2-bromo-N-(2-morpholino-2-(p-tolyl)ethyl)benzamide
• STL204405
• VU0504356-1
• 2-bromo-N-[2-(4-methylphenyl)-2-(morpholin-4-yl)ethyl]benzamide
• 2-bromo-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylbenzamide

• Inchi： 1S/C20H23BrN2O2/c1-15-6-8-16(9-7-15)19(23-10-12-25-13-11-23)14-22-20(24)17-4-2-3-5-18(17)21/h2-9,19H,10-14H2,1H3,(H,22,24)
• InChI Key： ZZAJXZKFDLBDTN-UHFFFAOYSA-N
• SMILES： BrC1=C([H])C([H])=C([H])C([H])=C1C(N([H])C([H])([H])C([H])(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])N1C([H])([H])C([H])([H])OC([H])([H])C1([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 420
• XLogP3: 3.4
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-bromo-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylbenzamide

Comprehensive Overview of 2-bromo-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylbenzamide (CAS No. 898601-60-0)

2-bromo-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylbenzamide (CAS No. 898601-60-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a unique combination of a bromobenzamide core, a 4-methylphenyl group, and a morpholine moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted cancer therapies and neurological drug development.

The structural complexity of 2-bromo-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylbenzamide contributes to its diverse reactivity profile. The presence of the bromo substituent allows for further functionalization through cross-coupling reactions, while the morpholine ring enhances solubility and bioavailability—key considerations in modern medicinal chemistry. Recent literature highlights its utility in developing small molecule therapeutics, especially in addressing unmet medical needs in oncology and CNS disorders, which remain hot topics in 2024 pharmaceutical research.

From a synthetic chemistry perspective, CAS 898601-60-0 demonstrates interesting challenges and opportunities. The compound's benzamide scaffold is frequently explored in proteolysis targeting chimera (PROTAC) design, a cutting-edge technology in drug discovery. Its N-ethyl linkage between aromatic systems provides conformational flexibility that's crucial for optimizing drug-target interactions. These characteristics make it valuable for researchers working on next-generation therapeutics and chemical biology probes.

The commercial availability of 2-bromo-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylbenzamide has increased significantly, reflecting growing demand from academic and industrial laboratories. Suppliers typically offer it with >95% purity, suitable for most research applications. Storage recommendations generally suggest cool, dry conditions to maintain stability—an important consideration given the compound's brominated aromatic nature. Proper handling protocols align with standard laboratory safety practices for organic intermediates.

Analytical characterization of CAS 898601-60-0 typically involves advanced techniques like HPLC-MS and NMR spectroscopy. The compound's distinct spectral signatures—particularly the aromatic proton patterns and morpholine methylene signals—facilitate quality control. These analytical aspects are crucial for researchers who frequently search for "benzamide derivative characterization" or "morpholine-containing compound analysis" methodologies in their workflow.

In material science applications, derivatives of 2-bromo-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylbenzamide have shown promise in organic electronic materials. The conjugated system combined with the electron-donating morpholine group makes it interesting for organic semiconductor research. This aligns with current industry focus on sustainable electronics and flexible display technologies—areas generating substantial scientific and commercial interest.

The patent landscape surrounding benzamide-morpholine hybrids like this compound reveals active development, particularly in therapeutic areas addressing age-related diseases and metabolic disorders. These health concerns represent significant search trends in medical databases, indicating strong relevance to contemporary research priorities. The compound's modular structure allows for systematic structure-activity relationship (SAR) studies, a fundamental approach in modern drug discovery.

Environmental and regulatory aspects of 898601-60-0 follow standard protocols for research chemicals. While not classified as hazardous under normal research use, proper waste disposal methods should be observed—a consideration increasingly important in green chemistry initiatives. The compound's biodegradability profile and ecotoxicological data remain areas of ongoing study as sustainability becomes a key driver in chemical research.

Future research directions for 2-bromo-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylbenzamide may explore its potential in bioconjugation chemistry or as a building block for metal-organic frameworks (MOFs). These applications correspond with emerging search terms in chemical databases, reflecting the compound's adaptability to multiple scientific frontiers. Its balanced lipophilicity, as suggested by computational chemistry predictions, makes it particularly interesting for blood-brain barrier penetration studies.

For researchers sourcing this compound, verification of CAS 898601-60-0 authenticity through proper analytical certificates is essential. The market has seen growing interest in "high-purity research chemicals" and "custom synthetic intermediates," with this benzamide derivative fitting both categories. Technical specifications typically include detailed information about residual solvents and isomeric purity—critical parameters for sensitive applications.